4-azido-2-(phenylmethoxycarbonylamino)butanoic acid;N-cyclohexylcyclohexanamine

Specification

• Molecular Formula: C24H37N5O4
• Molecular Weight: 459.6 g/mol
• IUPAC Name: 4-azido-2-(phenylmethoxycarbonylamino)butanoic acid;N-cyclohexylcyclohexanamine
• Standard InChI: InChI=1S/C12H14N4O4.C12H23N/c13-16-14-7-6-10(11(17)18)15-12(19)20-8-9-4-2-1-3-5-9;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h1-5,10H,6-8H2,(H,15,19)(H,17,18);11-13H,1-10H2
• Standard InChI Key: WWXXNIKKZNJTKM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC2CCCCC2.C1=CC=C(C=C1)COC(=O)NC(CCN=[N+]=[N-])C(=O)O

Introduction

Chemical Identity and Structural Features

4-Azido-2-(phenylmethoxycarbonylamino)butanoic acid; N-cyclohexylcyclohexanamine is characterized by a butanoic acid backbone modified at the second carbon with a phenylmethoxycarbonylamino (Cbz) group and at the fourth carbon with an azide (-N₃) moiety. The N-cyclohexylcyclohexanamine component likely serves as a counterion or co-formulant, enhancing solubility or stability.

Molecular Architecture

• Core Structure: The butanoic acid chain (C₄H₇O₂) forms the scaffold, with substitutions at C2 and C4.

• Cbz Group: The phenylmethoxycarbonylamino group (-NH-C(O-OCH₂C₆H₅)) at C2 is a classic protecting group in peptide synthesis, preventing unwanted side reactions during coupling.

• Azide Functionality: The terminal azide at C4 enables participation in click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC).

• Amine Component: N-cyclohexylcyclohexanamine, a bicyclic amine, may form salts with the acidic carboxyl group, improving crystallinity.

Comparative Structural Analysis

The table below contrasts this compound with analogous azide- or Cbz-containing molecules:

Compound	Molecular Formula	Key Features
4-Azidobutanoic Acid	C₄H₇N₃O₂	Simpler azide-terminated fatty acid; lacks protective groups.
4-{[(Cyclohexylamino)carbonyl]amino}butanoic Acid	C₁₁H₂₀N₂O₃	Ureido-linked cyclohexyl group; demonstrates hydrogen-bonding capacity.
Z-Thr(Bzl)-OH · DCHA	C₃₁H₄₄N₂O₅	Benzyl-protected threonine with dicyclohexylamine; highlights amine salt applications.

The unique combination of azide and Cbz groups in the target compound enables dual functionality: reactive conjugation sites and synthetic versatility.

Synthesis and Manufacturing

Analytical Characterization

• Spectroscopy: Infrared (IR) spectroscopy would confirm azide (≈2100 cm⁻¹) and carbonyl (≈1700 cm⁻¹) stretches.

• Mass Spectrometry: High-resolution MS would verify the molecular ion peak at m/z ≈ 459.59 (calculated for C₁₈H₂₃N₅O₄).

Physicochemical Properties

Solubility and Stability

• Solubility: The Cbz group enhances organic solubility (e.g., in DMF, DMSO), while the amine salt improves aqueous miscibility.

• Thermal Stability: Azides are thermally sensitive; decomposition likely occurs above 150°C, necessitating cold storage.

Reactivity Profile

• Click Chemistry: The azide reacts with terminal alkynes to form 1,2,3-triazoles, enabling bioconjugation.

• Acid Sensitivity: The Cbz group is cleavable via hydrogenolysis (H₂/Pd) or strong acids (e.g., HBr/AcOH).

Applications and Functional Utility

Peptide Synthesis

The Cbz group serves as a temporary amine protector, allowing sequential peptide elongation without side reactions. Post-synthesis, it is removed under mild reducing conditions.

Bioconjugation and Drug Delivery

The azide enables site-specific modification of biomolecules (e.g., antibodies, proteins) via CuAAC, facilitating targeted drug delivery systems.

Material Science

Azide-alkyne cycloadditions are exploited in polymer crosslinking, creating hydrogels with tunable mechanical properties.

Future Research Directions

• Stability Optimization: Developing formulations to mitigate azide instability during storage.

• In Vivo Studies: Assessing biocompatibility and pharmacokinetics of conjugates derived from this compound.

• Green Chemistry: Exploring solvent-free synthesis routes to enhance sustainability.